Cas no 1824273-10-0 (1-(2-chloro-3-fluorophenyl)-2,2,2-trifluoroethan-1- one)

• Product Name: 1-(2-chloro-3-fluorophenyl)-2,2,2-trifluoroethan-1- one
• CAS No: 1824273-10-0
• MF: C₈H₃ClF₄O
• MW: 226.555435419083
• CID: 5926592
• PubChem ID: 130136801
• Update Time: 2025-06-10

1-(2-chloro-3-fluorophenyl)-2,2,2-trifluoroethan-1- one Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-3-fluorophenyl)-2,2,2-trifluoroethan-1- one
• Ethanone, 1-(2-chloro-3-fluorophenyl)-2,2,2-trifluoro-
• 1-(2-chloro-3-fluorophenyl)-2,2,2-trifluoroethanone
• EN300-1928906
• 1-(2-chloro-3-fluorophenyl)-2,2,2-trifluoroethan-1-one
• 1824273-10-0

• Inchi： 1S/C8H3ClF4O/c9-6-4(2-1-3-5(6)10)7(14)8(11,12)13/h1-3H
• InChI Key： KDGATPGBFFSORD-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC(F)=C1Cl)C(F)(F)F

Computed Properties

• Exact Mass: 225.9808551g/mol
• Monoisotopic Mass: 225.9808551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.475±0.06 g/cm3(Predicted)
• Boiling Point: 189.1±35.0 °C(Predicted)

Additional information on 1-(2-chloro-3-fluorophenyl)-2,2,2-trifluoroethan-1- one

Professional Introduction to 1-(2-chloro-3-fluorophenyl)-2,2,2-trifluoroethan-1-one (CAS No. 1824273-10-0)

1-(2-chloro-3-fluorophenyl)-2,2,2-trifluoroethan-1-one, identified by the CAS number CAS No. 1824273-10-0, is a fluorinated aromatic ketone that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, exhibits promising potential in various biochemical applications, particularly in the development of novel therapeutic agents.

The molecular structure of 1-(2-chloro-3-fluorophenyl)-2,2,2-trifluoroethan-1-one consists of a benzene ring substituted with both chlorine and fluorine atoms at specific positions, coupled with a trifluoromethyl ketone moiety. This arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable scaffold for designing molecules with enhanced binding affinity and metabolic stability. The presence of both halogen atoms enhances the reactivity of the compound, facilitating further functionalization and derivatization for tailored pharmacological effects.

In recent years, there has been a surge in research focusing on fluorinated compounds due to their favorable pharmacokinetic profiles and improved bioavailability. The introduction of fluorine atoms into molecular structures often leads to increased lipophilicity, reduced metabolic clearance, and enhanced binding interactions with biological targets. Consequently, compounds like 1-(2-chloro-3-fluorophenyl)-2,2,2-trifluoroethan-1-one are being extensively explored as key intermediates in the synthesis of drugs targeting various diseases.

The pharmaceutical industry has shown particular interest in this compound for its potential application in the development of antiviral and anticancer agents. Preliminary studies have demonstrated that derivatives of 1-(2-chloro-3-fluorophenyl)-2,2,2-trifluoroethan-1-one can interact with critical biological pathways involved in viral replication and tumor growth. For instance, modifications to the trifluoromethyl ketone group have been found to enhance the efficacy of protease inhibitors used in antiviral therapies. Similarly, structural variations have shown promise in disrupting essential signaling cascades in cancer cells.

The synthesis of 1-(2-chloro-3-fluorophenyl)-2,2,2-trifluoroethan-1-one involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as cross-coupling reactions and fluorochemical transformations, are employed to introduce the desired substituents at specific positions on the benzene ring. The use of palladium catalysts and fluorinating agents has been particularly effective in constructing the complex framework of this compound.

In addition to its pharmaceutical applications, 1-(2-chloro-3-fluorophenyl)-2,2,2-trifluoroethan-1-one has found utility in materials science and agrochemical research. Its unique electronic properties make it a suitable candidate for developing advanced materials with specific optical and electronic characteristics. Furthermore, derivatives of this compound have been investigated for their potential as intermediates in the synthesis of pesticides and herbicides that exhibit improved environmental stability and reduced toxicity.

The growing body of research on 1-(2-chloro-3-fluorophenyl)-2,2,2-trifluoroethan-1-one underscores its significance as a versatile building block in synthetic chemistry. As new methodologies emerge for fluorinated compound synthesis and characterization techniques become more sophisticated, the applications of this compound are expected to expand further. Collaborative efforts between academia and industry are essential to fully harness its potential in drug discovery and material innovation.

In conclusion, 1-(2-chloro-3-fluorophenyl)-2,2,2-trifluoroethan-1-one (CAS No. 1824273-10-0)